Cas no 2171356-14-0 ((2S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid)

• Product Name: (2S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
• CAS No: 2171356-14-0
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5888443
• PubChem ID: 165552263
• Update Time: 2025-10-30

(2S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
• 2171356-14-0
• EN300-1488441
• (2S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid

• Inchi： 1S/C24H26N2O6/c27-21(23(29)30)12-25-22(28)11-20(14-9-10-14)26-24(31)32-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-21,27H,9-13H2,(H,25,28)(H,26,31)(H,29,30)/t20?,21-/m0/s1
• InChI Key： ZTAWJIHQNKRSCH-LBAQZLPGSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NC[C@@H](C(=O)O)O)=O)C1CC1)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid

Comprehensive Overview of (2S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid (CAS No. 2171356-14-0)

The compound (2S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid (CAS No. 2171356-14-0) is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for constructing complex peptides with high stereochemical purity. Researchers and industries are increasingly interested in this compound due to its role in advancing drug discovery and bioconjugation technologies.

One of the most searched questions in the field of organic chemistry is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" The answer lies in the versatility of compounds like (2S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid. The Fmoc group is a cornerstone of solid-phase peptide synthesis (SPPS), enabling the stepwise assembly of peptides while minimizing side reactions. This compound’s hydroxypropanoic acid moiety further enhances its utility in designing peptide-based therapeutics, such as antimicrobial peptides and targeted drug delivery systems.

Recent advancements in AI-driven drug design have spotlighted the importance of chiral building blocks like CAS No. 2171356-14-0. Machine learning models often require high-purity intermediates to predict molecular interactions accurately. The cyclopropyl ring in this compound introduces conformational rigidity, a feature highly sought after in structure-activity relationship (SAR) studies. Moreover, the 2-hydroxypropanoic acid segment aligns with the growing demand for biodegradable and sustainable pharmaceutical excipients.

Another trending topic is the use of peptide-based vaccines and diagnostic tools. The (2S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid plays a pivotal role in synthesizing antigenic peptides, which are critical for developing next-generation vaccines. Its Fmoc-protected amine ensures compatibility with automated synthesizers, streamlining the production of custom peptides for immunotherapy and precision medicine.

From a synthetic chemistry perspective, the compound’s CAS No. 2171356-14-0 is frequently referenced in protocols for N-terminal modification and side-chain functionalization. The hydroxypropanoic acid group offers a handle for further derivatization, making it a favorite among medicinal chemists working on prodrug formulations. Additionally, its stability under microwave-assisted peptide synthesis conditions has been documented, addressing the need for faster and more efficient synthesis methods.

Environmental and regulatory considerations are also driving interest in this compound. Unlike some traditional reagents, (2S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid is designed to minimize hazardous byproducts, aligning with green chemistry principles. This attribute is particularly relevant given the increasing scrutiny of pharmaceutical waste and the push for eco-friendly manufacturing practices.

In summary, (2S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid (CAS No. 2171356-14-0) is a multifaceted compound with broad applications in peptide chemistry, drug development, and biotechnology. Its structural features, including the Fmoc group and cyclopropyl ring, make it indispensable for modern research. As the scientific community continues to explore personalized medicine and sustainable synthesis, this compound is poised to remain at the forefront of innovation.